Cas no 1797687-14-9 (1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine)

1-(5-Cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine is a specialized heterocyclic compound featuring a piperidine core functionalized with both a 5-cyclopropyl-1,2-oxazole-3-carbonyl group and a 4-fluorobenzenesulfonyl moiety. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for targeting enzyme inhibition or receptor modulation due to its balanced lipophilicity and steric properties. The cyclopropyl and fluorophenyl substituents enhance metabolic stability and binding selectivity, while the oxazole carbonyl group offers a versatile handle for further derivatization. Its well-defined synthetic route ensures high purity, making it suitable for research applications in drug discovery and biochemical studies. The compound's unique architecture supports investigations into structure-activity relationships for therapeutic development.

1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine structure

1797687-14-9 structure

Product Name:1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine

CAS No:1797687-14-9

MF:C₁₈H₁₉FN₂O₄S

MW:378.417866945267

CID:5372333

Update Time:2025-08-05

1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

- (5-cyclopropyl-1,2-oxazol-3-yl)-[4-(4-fluorophenyl)sulfonylpiperidin-1-yl]methanone
- 1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine
- Inchi： 1S/C18H19FN2O4S/c19-13-3-5-14(6-4-13)26(23,24)15-7-9-21(10-8-15)18(22)16-11-17(25-20-16)12-1-2-12/h3-6,11-12,15H,1-2,7-10H2
- InChI Key： DERLVRQMYAXDFU-UHFFFAOYSA-N
- SMILES： C(C1C=C(C2CC2)ON=1)(N1CCC(S(C2=CC=C(F)C=C2)(=O)=O)CC1)=O

1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6441-2811-2μmol	1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine	1797687-14-9	2μmol	$57.0	2023-09-09
Life Chemicals	F6441-2811-5μmol	1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine	1797687-14-9	5μmol	$63.0	2023-09-09
Life Chemicals	F6441-2811-10μmol	1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine	1797687-14-9	10μmol	$69.0	2023-09-09
Life Chemicals	F6441-2811-20μmol	1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine	1797687-14-9	20μmol	$79.0	2023-09-09
Life Chemicals	F6441-2811-1mg	1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine	1797687-14-9	1mg	$54.0	2023-09-09
Life Chemicals	F6441-2811-2mg	1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine	1797687-14-9	2mg	$59.0	2023-09-09
Life Chemicals	F6441-2811-3mg	1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine	1797687-14-9	3mg	$63.0	2023-09-09
Life Chemicals	F6441-2811-4mg	1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine	1797687-14-9	4mg	$66.0	2023-09-09
Life Chemicals	F6441-2811-5mg	1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine	1797687-14-9	5mg	$69.0	2023-09-09
Life Chemicals	F6441-2811-10mg	1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine	1797687-14-9	10mg	$79.0	2023-09-09

1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder

BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe

Additional information on 1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine

Research Briefing on 1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine (CAS: 1797687-14-9)

The compound 1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine (CAS: 1797687-14-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical implications.

Recent studies have highlighted the unique structural features of 1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine, which contribute to its high selectivity and potency as a modulator of specific biological targets. The compound's oxazole and fluorobenzenesulfonyl moieties are particularly noteworthy, as they enhance its binding affinity and metabolic stability. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, revealing key insights into its pharmacophore.

In preclinical studies, 1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine has demonstrated promising activity in models of inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in inhibiting specific kinases involved in neuroinflammation, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing novel therapeutics for conditions such as Alzheimer's disease and multiple sclerosis.

The synthesis of 1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine has also been optimized in recent years, with researchers developing more efficient and scalable routes. A 2022 publication in Organic Process Research & Development detailed a novel catalytic method that reduces the number of steps and improves overall yield, making it more feasible for large-scale production. This advancement is critical for transitioning the compound from the laboratory to clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine. Pharmacokinetic studies indicate that while the compound exhibits favorable absorption and distribution profiles, its metabolism and elimination pathways require further optimization to minimize potential toxicity. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its therapeutic efficacy.

In conclusion, 1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)-4-(4-fluorobenzenesulfonyl)piperidine represents a promising candidate in the pipeline of novel therapeutics for complex diseases. Its unique chemical structure and biological activity underscore the importance of continued research to fully realize its clinical potential. Future studies should prioritize addressing its pharmacokinetic limitations and exploring its applications in combination therapies.